3-(4-methoxyphenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C23H30N4O2/c1-29-20-9-6-17(7-10-20)8-11-23(28)24-19-12-14-27(15-13-19)22-16-18-4-2-3-5-21(18)25-26-22/h6-7,9-10,16,19H,2-5,8,11-15H2,1H3,(H,24,28)
• InChI Key: JDGFZNWWUZMDMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NC2CCN(CC2)C3=NN=C4CCCCC4=C3
• Molecular Formula: C23H30N4O2
• Molecular Weight: 394.5 g/mol

Description

3-(4-methoxyphenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)propanamide is a useful research compound. Its molecular formula is C23H30N4O2 and its molecular weight is 394.519. The purity is usually 95%.
The exact mass of the compound 3-(4-methoxyphenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)propanamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

A study by Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These compounds, including derivatives with a structure similar to the queried compound, showed high inhibitory activity on cyclooxygenase-2 (COX-2), suggesting potential for development as therapeutic agents for inflammatory diseases Abu‐Hashem et al., 2020.

Antimicrobial Activity

Kim et al. (2011) discovered a compound, C10, with a structure related to the query compound, capable of selectively killing bacterial persisters without affecting normal antibiotic-sensitive cells. This indicates a potential application in addressing antibiotic resistance by targeting bacterial persisters, a significant challenge in treating bacterial infections Kim et al., 2011.

Synthesis and Pharmacological Evaluation

Research by Lalinde et al. (1990) on a series of 3-methyl-4-(N-phenyl amido)piperidines revealed compounds with exceptional analgesic activity, underscoring the potential of structurally related compounds in developing new analgesics with short durations of action for specific medical procedures Lalinde et al., 1990.

Dual Inhibitor of Cyclooxygenase and 5-Lipoxygenase

Knight et al. (1996) evaluated the toxicity of tepoxalin, a dual inhibitor of cyclooxygenase and 5-lipoxygenase, suggesting the therapeutic potential of related compounds in treating inflammation with minimal gastrointestinal side effects. This highlights the importance of researching compounds with dual inhibitory properties for improved therapeutic outcomes Knight et al., 1996.